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Compound of Interest

Compound Name: (S,R)-S63845

Cat. No.: B8081686

For laboratory professionals engaged in pioneering research, the safe handling and disposal of
chemical compounds is paramount. This guide provides detailed procedures for the proper
disposal of (S,R)-S63845, a selective MCL-1 inhibitor, ensuring the safety of personnel and the
protection of the environment. Adherence to these protocols is critical for maintaining a safe
and compliant laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures for (S,R)-S63845, it is imperative to consult your
institution's Environmental Health and Safety (EHS) office for specific guidelines. While some
safety data sheets (SDS) may not classify the substance as hazardous under the Globally
Harmonized System (GHS), it is best practice to treat all research chemicals, including their
isomers, as potentially hazardous waste[1].

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses,
a lab coat, and chemical-resistant gloves, when handling (S,R)-S63845 in either solid or
solution form.

Spill Management: In the event of a spill, contain the substance using an inert absorbent
material. The contaminated absorbent should then be collected and disposed of as hazardous
waste[2].

Quantitative Data Summary for (S,R)-S63845
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The following table summarizes key quantitative data relevant to the handling and storage of
S63845, the active isomer of (S,R)-S63845. This information is critical for preparing solutions
and managing stock.

Property Value Source

Insoluble in H20; =20 mg/mL
- in MeOH; 241.45 mg/mL in
Solubility _ ] _ [3114]
DMSO; 30 mg/mL in DMF; 30

mg/mL in Ethanol

Storage (Solid) Store at -20°C [3]

-80°C for up to 6 months;
Storage (Solutions) -20°C for up to 1 month.
Protect from light.

Stability > 4 years when stored at -20°C

Step-by-Step Disposal Procedures

The proper disposal of (S,R)-S63845 and associated waste is a critical component of
laboratory safety. The following step-by-step guide outlines the correct procedures for different
forms of waste.

Unused or Expired Solid Compound:

o Container: Keep the solid (S,R)-S63845 in its original, clearly labeled container where
possible. If the original container is not available, use a new, sealable container and label it
clearly with the full chemical name and any known hazards.

e Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical
name.

o Disposal: Contact your institution's EHS office to arrange for pickup and disposal by a
licensed hazardous waste contractor.

Liquid Waste (Solutions):
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e Collection: Solutions of (S,R)-S63845, typically in solvents like DMSO, should be collected in
a dedicated, sealed, and chemically compatible waste container.

o Labeling: Clearly label the waste container as "Hazardous Waste" and specify the contents,
including "(S,R)-S63845" and the solvent used (e.g., "DMSO Waste with (S,R)-S63845").

» Prohibition: Never dispose of solutions containing (S,R)-S63845 down the drain.

Contaminated Labware:

e Solid Waste: Disposable items such as pipette tips, gloves, and vials that have come into
contact with (S,R)-S63845 should be collected in a designated hazardous waste bag or
container.

o Empty Containers: Thoroughly rinse empty containers that held (S,R)-S63845. The first rinse
should be collected as hazardous liquid waste. Subsequent rinses may be disposed of as
regular waste, pending your institution's specific guidelines.

Cell Culture Waste:

e Media: All cell culture media containing (S,R)-S63845 must be collected as liquid hazardous
waste.

o Plates and Flasks: Cell culture plates and flasks should be treated as contaminated solid
waste.

Experimental Protocol: In Vitro Apoptosis Assay

To determine the apoptotic effects of (S,R)-S63845's active isomer, S63845, researchers can
perform a sub-G1 assay.

o Cell Seeding: Seed cancer cell lines (e.g., HH and HuT-78) in appropriate culture plates.

o Treatment: Treat the cells with varying concentrations of S63845 (e.g., 0.25, 0.5, and 1.0 uM)
for 24 and 48 hours.

o Cell Harvesting: After the incubation period, harvest the cells.
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» Staining: Stain the cells with a fluorescent DNA dye, such as propidium iodide.

o Flow Cytometry: Analyze the cell cycle distribution using a flow cytometer. Apoptotic cells will
appear in the sub-G1 phase.

» Data Analysis: Quantify the percentage of cells in the sub-G1 phase to determine the rate of
apoptosis.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (S,R)-
S63845 waste.
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Identify (S,R)-S63845 Waste

Determine Waste Type

Unused/Expired Solid Liquid Waste (Solutions) Contaminated Labware

Package and Label as Collect in Labeled Segregate into Sharps and
Hazardous Waste Hazardous Waste Container Non-Sharps Hazardous Waste

Arrange for EHS Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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S63845]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8081686#s-r-s63845-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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